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Compound of Interest

Methyl 5-amino-2-
Compound Name:
hydroxybenzoate

Cat. No.: B125376

An In-depth Technical Guide to Methyl 5-amino-
2-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 5-amino-2-hydroxybenzoate, also known as Methyl 5-aminosalicylate, is an aromatic
organic compound with significant potential in pharmaceutical and chemical industries. As a
derivative of salicylic acid, it belongs to the aminosalicylates class of compounds. This
technical guide provides a comprehensive overview of its physical and chemical properties,
synthesis, and potential biological activities, with a focus on data relevant to research and
development.

Physical and Chemical Properties

Methyl 5-amino-2-hydroxybenzoate is typically a white to off-white crystalline solid. It is
soluble in organic solvents like ethanol and acetone but has limited solubility in water.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula CsHoNO3
Molecular Weight 167.16 g/mol
White to off-white crystalline
Appearance ]
solid
Melting Point 93-95°C
- Soluble in ethanol, acetone;
Solubility

limited in water

4.0-4.1 (0.8 g/L in H20 at

H (of parent acid
pH (of p ) 20°C)

Table 2: Spectroscopic Data

Spectroscopic Technique Data Source(s)

0 3.92 ppm (3H, s, Ar-
COOCHS3); 6.85 ppm (2H, m,
Ar-H); 7.16 ppm (1H, d, J=2.73
Hz, Ar-H)

1H NMR (CDCls)

Aromatic C: ~110-150 ppm;
13C NMR C=0: ~160-185 ppm; OCHs:
~50-90 ppm

O-H stretch: ~3200 (broad); C-
H (sp?): ~2955; C=0 stretch:
FT-IR (cm™1) ~1680; C-O stretch: ~1300-
1100; N-H stretch: ~3400-
3200; N-H bend: ~1650-1550

Mass Spectrometry (m/z) 167 (M+), 135, 107, 79

Experimental Protocols
Synthesis of Methyl 5-amino-2-hydroxybenzoate
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A common method for the synthesis of Methyl 5-amino-2-hydroxybenzoate is the
esterification of 5-aminosalicylic acid.

Protocol:

Reaction Setup: In a 5-liter four-necked flask equipped with a reflux condenser, a dropping
funnel, a thermometer, and a mechanical stirrer, add methanol (3500 mL) and 5-
aminosalicylic acid (500 g, 3.26 mol).

» Reagent Addition: While stirring, slowly add thionyl chloride (600 mL, 8.16 mol) dropwise
over approximately 2 hours, maintaining the reaction temperature between 35-40°C.

o Reflux: After the addition is complete, heat the reaction mixture to reflux and maintain for 15-
16 hours. The mixture will gradually turn into a brown slurry.

e Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the
amount of 5-aminosalicylic acid is below 1.0%.

o Work-up:
o Distill off approximately 2000 mL of methanol at atmospheric pressure.

o Remove the remaining methanol by azeotropic distillation with water (3 x 2000 mL) under
reduced pressure (200-250 mmHg) to obtain a slurry.

o Pour the slurry into water (3500 mL).

o Adjust the pH to 5.0 with a 25% (w/v) NaOH solution and then to 7.0-7.5 with a 20% (w/v)
Naz2COs solution.

e Isolation and Purification:
o Filter the precipitated solid and wash with water (2 x 1000 mL).

o Dry the filter cake at 65°C under reduced pressure to a constant weight to yield the final
product.

Workflow for Synthesis
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Drug Action
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[https://www.benchchem.com/product/b125376#physical-and-chemical-properties-of-methyl-
5-amino-2-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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